Cas no 181514-34-1 (Acetamide, 2,2,2-trifluoro-N-[2-(3-methoxyphenyl)ethyl]-)

• Product Name: Acetamide, 2,2,2-trifluoro-N-[2-(3-methoxyphenyl)ethyl]-
• CAS No: 181514-34-1
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• MDL: MFCD20483517
• CID: 3819741
• PubChem ID: 22292822
• Update Time: 2025-10-30

Acetamide, 2,2,2-trifluoro-N-[2-(3-methoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trifluoro-N-[2-(3-methoxyphenyl)ethyl]-
• SCHEMBL1095100
• F70898
• 2,2,2-trifluoro-N-(2-(3-methoxyphenyl)ethyl)ethanamide
• CHEMBL165685
• 2,2,2-TRIFLUORO-N-(3-METHOXYPHENETHYL)ACETAMIDE
• BDBM50471086
• 2,2,2-trifluoro-N-[2-(3-methoxyphenyl)ethyl]acetamide
• N-Triflouroacetyl-3-methoxyphenethylamine
• n-trifluoroacetyl-3-methoxyphenethylamine
• 181514-34-1

• MDL： MFCD20483517
• Inchi： 1S/C11H12F3NO2/c1-17-9-4-2-3-8(7-9)5-6-15-10(16)11(12,13)14/h2-4,7H,5-6H2,1H3,(H,15,16)
• InChI Key： JHEXQQMMXISZMO-UHFFFAOYSA-N
• SMILES： FC(C(NCCC1C=CC=C(C=1)OC)=O)(F)F

Computed Properties

• Exact Mass: 247.08201311Da
• Monoisotopic Mass: 247.08201311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Additional information on Acetamide, 2,2,2-trifluoro-N-[2-(3-methoxyphenyl)ethyl]-

Acetamide, 2,2,2-trifluoro-N-[2-(3-methoxyphenyl)ethyl]- (CAS No. 181514-34-1): A Comprehensive Overview

Acetamide, 2,2,2-trifluoro-N-[2-(3-methoxyphenyl)ethyl], identified by its CAS number CAS No. 181514-34-1, is a fluorinated amide derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in medicinal chemistry and drug development.

The molecular structure of Acetamide, 2,2,2-trifluoro-N-[2-(3-methoxyphenyl)ethyl] features a trifluoromethyl group attached to the acetamide backbone, which is further substituted with a 3-methoxyphenyl ethyl moiety. This specific arrangement imparts distinct physicochemical properties to the compound, including enhanced lipophilicity and metabolic stability. These attributes are particularly advantageous in the design of bioactive molecules that require efficient absorption, distribution, metabolism, and excretion (ADME) profiles.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate biological activity and improve pharmacokinetic profiles. The introduction of fluorine atoms into organic molecules can lead to changes in electronic distribution, steric hindrance, and metabolic resistance. For instance, the trifluoromethyl group in Acetamide, 2,2,2-trifluoro-N-[2-(3-methoxyphenyl)ethyl] can enhance binding affinity to biological targets by increasing hydrophobic interactions and reducing susceptibility to enzymatic degradation.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its utility as an intermediate in the synthesis of small-molecule drugs targeting various diseases. The presence of both amide and ether functionalities provides multiple sites for chemical modification, allowing for the creation of diverse derivatives with tailored biological activities.

Recent studies have highlighted the role of fluorinated amides in inhibiting specific enzymes and receptors involved in pathophysiological processes. For example, derivatives of Acetamide, 2,2,2-trifluoro-N-[2-(3-methoxyphenyl)ethyl] have shown promise in preclinical models as potential treatments for neurological disorders. The ability of these compounds to cross the blood-brain barrier while maintaining stability has opened new avenues for therapeutic intervention.

The synthesis of Acetamide, 2,2,2-trifluoro-N-[2-(3-methoxyphenyl)ethyl] involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly employed to construct the desired molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate and final products.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential use in materials science. Fluorinated amides can contribute to the development of advanced polymers and coatings with improved thermal stability and chemical resistance. The unique electronic properties conferred by fluorine atoms make these materials attractive for use in high-performance applications where durability and functionality are critical.

The growing body of research on Acetamide, 2,2,2-trifluoro-N-[2-(3-methoxyphenyl)ethyl] underscores its significance as a versatile building block in synthetic chemistry. As our understanding of its structural and functional properties continues to evolve, new opportunities for innovation are likely to emerge. Collaborative efforts between academia and industry are essential to fully harness the potential of this compound and translate laboratory discoveries into tangible benefits for society.